molecular formula C8H14ClNO2 B1465787 Ethyl 3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride CAS No. 1211510-15-4

Ethyl 3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride

Cat. No. B1465787
CAS RN: 1211510-15-4
M. Wt: 191.65 g/mol
InChI Key: FJXWRYLHEANOST-UHFFFAOYSA-N
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Description

Ethyl 3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride is a chemical compound with the CAS Number: 1211510-15-4 . It has a molecular weight of 191.66 and its IUPAC name is ethyl 3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride . The compound is typically stored in an inert atmosphere at temperatures between 2-8°C .


Synthesis Analysis

The synthesis of 3-azabicyclo[3.1.0]hexane derivatives can be achieved through a palladium-catalyzed cyclopropanation of internal alkenes with N-tosylhydrazones . This gram-scale cyclopropanation reaction of maleimides provides a wide spectrum of 3-azabicyclo[3.1.0]hexane derivatives in high yields and diastereoselectivities .


Molecular Structure Analysis

The InChI code for Ethyl 3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride is 1S/C8H13NO2.ClH/c1-2-11-8(10)7-5-3-9-4-6(5)7;/h5-7,9H,2-4H2,1H3;1H . This code provides a unique representation of the molecule’s structure.


Chemical Reactions Analysis

The key step in the synthesis of 3-azabicyclo[3.1.0]hexane derivatives is the cyclopropanation reaction of maleimides . This reaction provides a wide spectrum of 3-azabicyclo[3.1.0]hexane derivatives in high yields and diastereoselectivities .


Physical And Chemical Properties Analysis

Ethyl 3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride is a solid substance . and is typically stored in an inert atmosphere at temperatures between 2-8°C .

Scientific Research Applications

Pharmaceutical Drug Development

This compound is a saturated nitrogen heterocycle, which is a structure commonly found in pharmaceutical drugs. Its unique three-dimensional configuration allows it to orient key pharmacophores, making it valuable in drug discovery, especially for nonplanar molecular targets .

Synthesis of Nonplanar Molecules

The 3-azabicyclo[3.1.0]hexane scaffold of the compound provides a framework for the synthesis of nonplanar molecules. These structures are increasingly important in medicinal chemistry due to their potential to interact with complex biological targets .

Intermediate for Active Pharmaceuticals

Ethyl 3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride serves as an intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Its role is crucial in creating APIs with precise three-dimensional structures required for specific drug actions .

Catalyst in Stereoselective Synthesis

The compound can be used in stereoselective synthesis processes, which are essential for creating substances with specific chirality—a key factor in the efficacy and safety of many drugs. It can help in obtaining either exo- or endo-3-azabicyclo[3.1.0]hexane derivatives .

Research on Nonplanar Drug Targets

Due to its nonplanar structure, this compound is used in research targeting nonplanar binding sites on proteins and enzymes. This can lead to the development of drugs with novel mechanisms of action .

Material Science Applications

While primarily used in pharmaceutical contexts, the compound’s unique structure also makes it a candidate for material science research, where its properties could be utilized in the development of new materials with specific characteristics .

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements associated with it include H302, H315, H319, H332, and H335 . Precautionary statements include P261, P280, and P305+P351+P338 .

properties

IUPAC Name

ethyl 3-azabicyclo[3.1.0]hexane-6-carboxylate;hydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H13NO2.ClH/c1-2-11-8(10)7-5-3-9-4-6(5)7;/h5-7,9H,2-4H2,1H3;1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FJXWRYLHEANOST-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1C2C1CNC2.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H14ClNO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

191.65 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Ethyl 3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride
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Ethyl 3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride
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Ethyl 3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride
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Ethyl 3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride
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Ethyl 3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride
Reactant of Route 6
Ethyl 3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride

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